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Introduction

Nectin-4 (also known as Poliovirus Receptor-Related 4, PVRL4) is a transmembrane

glycoprotein belonging to the nectin family of cell adhesion molecules.[1][2] While its

expression is limited in healthy adult tissues, Nectin-4 is significantly overexpressed in a variety

of malignant tumors, including breast, urothelial, lung, ovarian, and pancreatic cancers.[3][4][5]

This differential expression makes Nectin-4 a compelling biomarker and a promising target for

cancer therapies.[6][7] Notably, the FDA has approved enfortumab vedotin, an antibody-drug

conjugate (ADC) that targets Nectin-4 for the treatment of urothelial carcinoma.[4][6][8]

Nectin-4 plays a crucial role in several oncogenic processes, including tumor cell adhesion,

proliferation, migration, and angiogenesis.[3][8][9] Its signaling is often mediated through the

PI3K/AKT pathway, which is central to cell growth and survival.[3][8][9] Given its surface

localization and association with malignancy, accurate and quantitative assessment of Nectin-4

expression on tumor cells is critical for both basic research and the development of targeted

therapeutics. Flow cytometry is an ideal method for this purpose, offering high-throughput,

quantitative, and cell-specific analysis of surface protein expression.

This application note provides a detailed protocol for the analysis of Nectin-4 surface

expression on cancer cell lines using flow cytometry.
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Nectin-4 Signaling Pathway
Nectin-4 is involved in multiple signaling cascades that promote cancer progression. A key

pathway is the activation of the PI3K/AKT pathway, which can be triggered by Nectin-4. This

activation can lead to downstream effects such as increased cell proliferation, survival, and

migration. Additionally, soluble Nectin-4, shed from the cell surface, can interact with other

receptors on endothelial cells to promote angiogenesis.
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Caption: Nectin-4 signaling in cancer.

Data Presentation: Nectin-4 Expression in Cancer
Cell Lines
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The following table summarizes the expression of Nectin-4 in various cancer cell lines as

reported in the literature. This information can guide the selection of appropriate positive and

negative control cell lines for your experiments.

Cell Line Cancer Type
Nectin-4
Expression Level

Reference(s)

MCF-7 Breast Cancer Intermediate to High [1][10][11]

T-47D Breast Cancer Intermediate [10]

SK-BR-3 Breast Cancer High [1]

MDA-MB-231 Breast Cancer Negative [2][10]

OVCAR3 Ovarian Cancer High (mRNA) [12]

OVCAR5 Ovarian Cancer Positive [12]

CAOV3 Ovarian Cancer Moderate [13]

A549 Lung Cancer Low to Negative [2]

T24 Bladder Cancer High

RT4 Bladder Cancer Moderate

Experimental Protocols
Materials and Reagents

Cell Lines: Nectin-4 positive (e.g., MCF-7, T24) and negative (e.g., MDA-MB-231, A549) cell

lines.

Primary Antibody: Fluorochrome-conjugated anti-human Nectin-4 antibody (e.g., PE-

conjugated, FITC-conjugated). A recommended starting concentration is 10 µL/10^6 cells or

as per the manufacturer's instructions.[1]

Isotype Control: Fluorochrome-conjugated isotype control antibody matching the host

species and immunoglobulin class of the primary antibody.

Flow Cytometry Staining Buffer: PBS containing 1-2% BSA or FBS and 0.05% sodium azide.
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Cell Culture Medium: Appropriate medium for the cell lines used (e.g., DMEM, RPMI-1640)

supplemented with FBS and antibiotics.

Cell Scraper or Trypsin-EDTA: For harvesting adherent cells.

Microcentrifuge tubes or 96-well round-bottom plates.

Flow Cytometer.

Experimental Workflow
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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